Cas no 16345-42-9 (Benzoic acid,3,5-dinitro-, potassium salt (1:1))

Benzoic acid,3,5-dinitro-, potassium salt (1:1) structure
16345-42-9 structure
Product Name:Benzoic acid,3,5-dinitro-, potassium salt (1:1)
CAS No:16345-42-9
MF:C7H3KN2O6
MW:250.206822633743
CID:98603
PubChem ID:12126418
Update Time:2025-04-18

Benzoic acid,3,5-dinitro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-dinitro-, potassium salt (1:1)
    • 3 5-DINITROBENZOIC ACID POTASSIUM SALT (MIXED)
    • 3,5-dinitrobenzoic acid potassium salt
    • 3,5-DINITROBENZOIC ACID, POTASSIUM SALT MIXED
    • FT-0709005
    • 16345-42-9
    • SCHEMBL12393446
    • potassium 3,5-dinitrobenzoate
    • Diethylaminehydrochloride
    • potassium;3,5-dinitrobenzoate
    • Inchi: 1S/C7H4N2O6.K/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;/h1-3H,(H,10,11);/q;+1/p-1
    • InChI Key: CBPYOHALYYGNOE-UHFFFAOYSA-M
    • SMILES: [K+].[O-][N+](C1C=C(C(=O)[O-])C=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 249.96281730g/mol
  • Monoisotopic Mass: 249.96281730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 265
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132Ų
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